N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-3-20-16-10-8-15(9-11-16)18-17(19)12-14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: YSFMZOUOSDCDHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide, also known as N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide, is a chemical compound that has been found to have potential applications in scientific research. This compound belongs to the class of acetamides and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide involves its interaction with the GABA receptor. This compound has been shown to bind to the receptor and modulate its activity, which can lead to changes in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. This compound has also been shown to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide in lab experiments is its ability to modulate the GABA receptor, which is involved in many physiological processes. However, one of the limitations of using this compound is that it may have off-target effects, which can lead to unintended consequences.

Future Directions

There are many potential future directions for research involving N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide. One area of research that has been suggested is the development of new compounds that can modulate the GABA receptor with greater specificity and potency. Another potential direction for research is the investigation of the effects of this compound on other neurotransmitter systems, such as the glutamate system. Overall, the potential applications of N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide in scientific research are vast, and further investigation is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide involves the reaction of 4-methylacetophenone with 4-ethoxyaniline in the presence of acetic anhydride and glacial acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is then purified by recrystallization.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide(4-ethoxyphenyl)-2-(4-methylphenyl)acetamide has been found to have potential applications in scientific research. One of the main areas of research where this compound has been studied is in the field of neuroscience. Studies have shown that this compound can act as a modulator of the GABA receptor, which is involved in the regulation of neuronal excitability.